Cas no 450352-64-4 (1-(2-nitrophenyl)-1,4-diazepane)

450352-64-4 structure
Product Name:1-(2-nitrophenyl)-1,4-diazepane
CAS No:450352-64-4
Molecular Formula:C11H15N3O2
Molecular Weight:221.2557
MDL:MFCD00631291
CID:327772
PubChem ID:2829615
1-(2-nitrophenyl)-1,4-diazepane Properties
Names and Identifiers
-
- 1H-1,4-Diazepine,hexahydro-1-(2-nitrophenyl)-
- 1-(2-NITRO-PHENYL)-[1,4]DIAZEPANE
- 1-(2-Nitrophenyl)-1,4-diazepan
- AC1MD1YA
- BBL020202
- CTK4I8595
- MolPort-000-005-117
- Oprea1_816577
- STK046036
- SureCN3055471
- SCHEMBL3055471
- EU-0036065
- MFCD00631291
- 1-(2-Nitrophenyl)-[1,4]diazepane
- DTXSID00385248
- 450352-64-4
- AKOS000153838
- 1-(2-nitrophenyl)-1,4-diazepane
- 1-{2-nitrophenyl}-1,4-diazepane
- AG-205/08426038
- 1-(2-Nitro-phenyl)-[1,4]diazepane
-
- MDL: MFCD00631291
- InChIKey: KKGIQPLUVKLSNV-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H15N3O2/c15-14(16)11-5-2-1-4-10(11)13-8-3-6-12-7-9-13/h1-2,4-5,12H,3,6-9H2
- SMILES: O=[N+](C1=CC=CC=C1N1CCCNCC1)[O-]
Computed Properties
- Exact Mass: 221.11600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 221.116
- Heavy Atom Count: 16
- Complexity: 242
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 61.1A^2
Experimental Properties
- LogP: 2.31150
- PSA: 61.09000
- Refractive Index: 1.564
- Boiling Point: 378.1°Cat760mmHg
- Flash Point: 182.4°C
- Density: 1.181
1-(2-nitrophenyl)-1,4-diazepane Security Information
1-(2-nitrophenyl)-1,4-diazepane Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-nitrophenyl)-1,4-diazepane Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG22550-1g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 95+% | 1g |
$1067.00 | 2024-04-20 | |
abcr | AB288751-1 g |
1-(2-Nitrophenyl)-[1,4]diazepane; . |
450352-64-4 | 1 g |
€616.10 | 2023-07-20 | ||
Alichem | A019125028-25g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 95% | 25g |
$752.96 | 2023-09-01 | |
Chemenu | CM285483-5g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 95+% | 5g |
$320 | ||
Crysdot LLC | CD12070983-5g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 97% | 5g |
$339 | 2024-07-24 | |
TRC | N498363-10mg |
1-(2-nitrophenyl)-1,4-diazepane |
450352-64-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195057-1g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 98% | 1g |
¥966.00 |
1-(2-nitrophenyl)-1,4-diazepane Related Literature
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1. Neural networks applied to determine the thermophysical properties of amino acid based ionic liquidsJohn C. Cancilla,Ana Perez,Kacper Wierzchoś,José S. Torrecilla Phys. Chem. Chem. Phys., 2016,18, 7435-7441
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2. Front cover
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Fang Hu,Bin Liu Nanoscale Adv., 2020,2, 2859-2869
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Xiao-Fei Yang,Xu-Hong Hu,Chao Feng Chem. Commun., 2015,51, 2532-2535
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6. Front cover
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Matthew A. Gregory,Hui Hong,Rachel E. Lill,Sabine Gaisser,Hrvoje Petkovic,Lindsey Low,Lesley S. Sheehan,Isabelle Carletti,Sarah J. Ready,Michael J. Ward,Andrew L. Kaja,Alison J. Weston,Iain R. Challis,Peter F. Leadlay,Christine J. Martin,Barrie Wilkinson,Rose M. Sheridan Org. Biomol. Chem., 2006,4, 3565-3568
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Xing Ni,Yuyan Liu,Chunhua Hu J. Mater. Chem. C, 2022,10, 16822-16827
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Bin Yang RSC Adv., 2017,7, 56183-56193
Recommended suppliers
Amadis Chemical Company Limited
(CAS:450352-64-4)1-(2-nitrophenyl)-1,4-diazepane

Purity:99%
Quantity:5g
Price($):308.0